4-((4-Aminopiperidin-1-yl)methyl)benzonitrile hydrochloride

• IUPAC Name: 4-[(4-aminopiperidin-1-yl)methyl]benzonitrile;hydrochloride
• InChI: InChI=1S/C13H17N3.ClH/c14-9-11-1-3-12(4-2-11)10-16-7-5-13(15)6-8-16;/h1-4,13H,5-8,10,15H2;1H
• InChI Key: IQEQWOGQIATCJR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)CC2=CC=C(C=C2)C#N.Cl
• Molecular Formula: C13H18ClN3
• Molecular Weight: 251.75 g/mol

Description

4-((4-Aminopiperidin-1-yl)methyl)benzonitrile hydrochloride (4-APBNHCl) is a synthetic organic compound that has seen increasing use in scientific research and lab experiments. It is a white, odourless and crystalline powder that is soluble in both water and alcohol. 4-APBNHCl is used primarily as an inhibitor of enzymes and transporters, and has been studied for its potential as an anticonvulsant, a neuroprotective agent, and a drug for the treatment of diseases such as Alzheimer’s and Parkinson’s.

Scientific Research Applications

DNA Minor Groove Binding

Compounds like Hoechst 33258, which shares a structural similarity in terms of being a nitrogen-containing heterocycle, have been extensively used in scientific research for their ability to bind to the minor groove of DNA. This property makes them useful for fluorescent DNA staining, crucial for analyzing cell nuclei and chromosomes in plant biology, and serves as a model for drug design targeting DNA interactions (Issar & Kakkar, 2013).

Synthesis of Key Intermediates

Research on synthesizing intermediate compounds, such as 2-Fluoro-4-bromobiphenyl, highlights the importance of specific chemical reactions and methodologies in the development of pharmaceuticals, like non-steroidal anti-inflammatory drugs. These methods emphasize the role of such chemicals in streamlining the production of complex molecules with significant pharmacological applications (Qiu et al., 2009).

Carcinogenicity Evaluation

The evaluation of thiophene analogues of known carcinogens provides an example of how structural analogues, similar to "4-((4-Aminopiperidin-1-yl)methyl)benzonitrile hydrochloride", can be studied for their potential carcinogenic effects. This research aids in understanding the molecular basis of carcinogenicity and the development of safer chemicals (Ashby et al., 1978).

Advanced Oxidation Processes

Studies on the degradation of acetaminophen via advanced oxidation processes (AOPs) shed light on the environmental applications of chemical research, focusing on the removal of toxic compounds from water sources. This area of study demonstrates the environmental impact and significance of chemical compounds and reactions in purifying water and protecting ecosystems (Qutob et al., 2022).

Biopolymer Modification

The chemical modification of xylan into biopolymer ethers and esters with specific functional properties illustrates the application of chemical compounds in material science. Such research paves the way for developing new materials with applications in drug delivery and as antimicrobial agents (Petzold-Welcke et al., 2014).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, H332, and H335. Precautionary statements include P261, P280, P305+P351+P338.